Cas no 2171897-09-7 (6-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid)

• Product Name: 6-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid
• CAS No: 2171897-09-7
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6585709
• PubChem ID: 165572951
• Update Time: 2025-06-30

6-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid
• 2171897-09-7
• EN300-1563514
• 6-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-5-yl]formamido}hexanoic acid

• Inchi： 1S/C26H28N4O5/c1-30-24(25(33)27-14-8-2-3-13-23(31)32)22(15-28-30)29-26(34)35-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15,21H,2-3,8,13-14,16H2,1H3,(H,27,33)(H,29,34)(H,31,32)
• InChI Key： JZQBXAXWSSFBHO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C)C=1C(NCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 123Ų

Additional information on 6-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid

Recent Advances in the Application of 6-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid (CAS: 2171897-09-7) in Chemical Biology and Pharmaceutical Research

The compound 6-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid (CAS: 2171897-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile building block in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazole ring makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and targeted drug delivery systems.

Recent studies have highlighted the role of this compound in the development of novel peptide-based therapeutics. Researchers have utilized its reactive carboxyl group and Fmoc-protected amine to facilitate efficient coupling reactions, enabling the synthesis of complex peptide architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of peptide-drug conjugates (PDCs), where it acted as a linker to enhance the stability and bioavailability of the final product. The study reported a significant improvement in tumor-targeting efficiency when this compound was incorporated into the PDC design.

In addition to its applications in peptide synthesis, CAS: 2171897-09-7 has been investigated for its potential in small-molecule drug discovery. A recent preprint on bioRxiv detailed its use as a scaffold for the development of kinase inhibitors. The pyrazole moiety, in particular, was found to interact favorably with the ATP-binding sites of several kinases, making it a promising candidate for the design of selective inhibitors. Molecular docking studies supported these findings, revealing high binding affinity and specificity for target proteins.

Another area of interest is the compound's role in bioconjugation strategies. A 2024 publication in Bioconjugate Chemistry explored its use in the site-specific modification of antibodies. The researchers employed CAS: 2171897-09-7 to introduce functional handles onto antibody surfaces, enabling the attachment of payloads such as fluorescent dyes or cytotoxic agents. This approach has significant implications for the development of next-generation antibody-drug conjugates (ADCs), offering improved homogeneity and therapeutic efficacy.

Despite these advancements, challenges remain in optimizing the synthetic routes for CAS: 2171897-09-7. A recent review in Organic Process Research & Development highlighted the need for more efficient and scalable methods to produce this compound with high purity and yield. Innovations in green chemistry, such as the use of catalytic reactions and solvent-free conditions, are being explored to address these limitations.

In conclusion, 6-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid (CAS: 2171897-09-7) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications—from peptide synthesis to drug discovery and bioconjugation—underscore its importance in advancing therapeutic development. Future research should focus on refining its synthetic accessibility and expanding its utility in emerging areas such as proteolysis-targeting chimeras (PROTACs) and targeted protein degradation.